Cas no 366793-17-1 (Dihexylammonium acetate, 0.5 M solution in H2O, for ion pair chromatography)

• Product Name: Dihexylammonium acetate, 0.5 M solution in H2O, for ion pair chromatography
• CAS No: 366793-17-1
• Molecular Formula: C₁₂H₂₈N+^.C₂H₃O₂-
• Molecular Weight: 245.40144
• CID: 297448
• PubChem ID: 87563212

Dihexylammonium acetate, 0.5 M solution in H2O, for ion pair chromatography Properties

Names and Identifiers

• DIHEXYLAMMONIUM ACETATE
• dihexylazanium,acetate
• DIHEXYLAMINE ACETATE
• DIHEXYLAMINE ACETATE SOLUTION,6 VIALS WITH 25 ML
• dihexylammonium acetate solution
• DI-N-HEXYLAMMONIUM ACETATE
• IPC-DHAA
• IPC-DHAA (ca. 0.5mol/L in Water)
• Dihexylammonium acetate, 0.5 M solution in H2O, for ion pair chromatography
• Dihexylamine Acetate, 0.5 M solution in H2O
• 366793-17-1
• acetic acid;N-hexylhexan-1-amine
• SY067794
• MFCD03093619
• Dihexylamineacetate
• Dihexylammonium Acetate (ca. 0.5mol/L in Water) [Ion-Pair Reagent for LC-MS]
• VAMSKEFYAOCCKM-UHFFFAOYSA-N

• MDL： MFCD03093619
• InChIKey： VAMSKEFYAOCCKM-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H27N.C2H4O2/c1-3-5-7-9-11-13-12-10-8-6-4-2;1-2(3)4/h13H,3-12H2,1-2H3;1H3,(H,3,4)
• SMILES： CCCCCCNCCCCCC.CC(=O)O

Computed Properties

• Exact Mass: 245.23500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 245.235
• Heavy Atom Count: 17
• Complexity: 265
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 55.4

Experimental Properties

• LogP: 4.21840
• PSA: 49.33000
• Refractive Index: n20/D 1.350-1.354
• Boiling Point: Not available
• Melting Point: NA
• Vapor Pressure: Not available
• Flash Point: Not available
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Color/Form: 0.45-0.55 M
  0.5 M in H2O
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.992-0.996 g/mL at 20 °C

Dihexylammonium acetate, 0.5 M solution in H2O, for ion pair chromatography Security Information

• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38-36/37
• Signal Word：warning

Dihexylammonium acetate, 0.5 M solution in H2O, for ion pair chromatography Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%